(3-{[(Tert-butoxy)carbonyl]amino}-5-chlorophenyl)boronic acid

• IUPAC Name: [3-chloro-5-[(2-methylpropan-2-yl)oxycarbonylamino]phenyl]boronic acid
• InChI: InChI=1S/C11H15BClNO4/c1-11(2,3)18-10(15)14-9-5-7(12(16)17)4-8(13)6-9/h4-6,16-17H,1-3H3,(H,14,15)
• InChI Key: YYIDKPOOUZOBBR-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC(=CC(=C1)Cl)NC(=O)OC(C)(C)C)(O)O
• Molecular Formula: C11H15BClNO4
• Molecular Weight: 271.51 g/mol

Description

(3-{[(Tert-butoxy)carbonyl]amino}-5-chlorophenyl)boronic acid, also known as Boc-protected 5-chloro-ortho-boronic acid, is a boronic acid derivative that has gained significant attention in the field of medicinal chemistry due to its potential applications in drug discovery. This compound has been found to possess unique properties that make it a promising candidate for the development of novel therapeutics.

Scientific Research Applications

Enantioselective Syntheses of Amino Acids

• Research Insight : This compound has been utilized in the enantioselective synthesis of mesityl-substituted amino acids. These amino acids were synthesized in enantiomerically pure form using techniques such as asymmetric epoxidation and aminohydroxylation (Medina et al., 2000).

N-tert-Butoxycarbonylation of Amines

• Research Insight : The compound plays a role in the N-tert-butoxycarbonylation of amines. This process is significant in the protection of amine groups, crucial for peptide synthesis (Heydari et al., 2007).

Synthesis of Alpha-Amino-Acid Derivatives

• Research Insight : It has been used in the synthesis of alpha-amino-acid derivatives through reactions with enolates of alpha-unsubstituted carboxamides (Villalgordo et al., 1996).

Labeling Agents in Radiotherapy

• Research Insight : This compound has applications in the labeling of biologically active compounds for radiotherapy, particularly in the context of boronic acid adducts of radioactive isotopes of rhenium dioxime complexes (Francesconi & Treher, 1990).

Deprotection of tert-Butoxycarbonyl Group

• Research Insight : The deprotection of the tert-butoxycarbonyl (BOC) group, a common protective group in peptide synthesis, can be achieved using boron trifluoride etherate and involves derivatives of this compound (Evans et al., 1997).

Asymmetric Hydrogenation of Enamine Esters

• Research Insight : The compound is used in the asymmetric hydrogenation of enamine esters for the preparation of beta-amino acid pharmacophores (Kubryk & Hansen, 2006).

Synthesis of Biologically Active Compounds

• Research Insight : It is involved in the synthesis of 3-amino-3-aryl-2-oxindoles, compounds with biological activity, using a Rh-catalyzed addition of arylboronic acids (Marques & Burke, 2016).

Mechanism of Action

Target of Action

Boronic acids are generally known to interact with various biological targets, including enzymes and receptors, by forming reversible covalent bonds with hydroxyl groups .

Mode of Action

The compound’s mode of action is likely related to its boronic acid moiety. Boronic acids are known to participate in Suzuki–Miyaura coupling, a widely-applied transition metal catalyzed carbon–carbon bond forming reaction . This reaction involves the transmetalation of formally nucleophilic organic groups from boron to palladium .

Biochemical Pathways

Boronic acids are known to be involved in various biochemical processes, including the inhibition of serine proteases and the modulation of protein function .

Pharmacokinetics

Boronic acids are generally well-absorbed and distributed throughout the body, and they are primarily excreted unchanged in the urine .

Result of Action

Boronic acids are known to exert various biological effects, including anti-inflammatory, antiviral, and anticancer activities .

Action Environment

The action of (3-{[(Tert-butoxy)carbonyl]amino}-5-chlorophenyl)boronic acid can be influenced by various environmental factors. For instance, the pH of the environment can affect the stability and reactivity of boronic acids . Additionally, the presence of certain ions or molecules can influence the compound’s efficacy .